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Compound of Interest

Compound Name: 2-Oxononanal

Cat. No.: B15490018

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like 2-Oxononanal. While
a specific Safety Data Sheet (SDS) for 2-Oxononanal is not readily available, by examining
data for structurally similar compounds such as Nonanal and 4-oxo-2-Nonenal-d3, we can
establish robust safety protocols. These related compounds are recognized as combustible
liquids and irritants, necessitating careful handling to mitigate risks of skin and eye irritation.[1]
The following guide provides essential safety and logistical information, including operational
and disposal plans, to ensure the safe handling of 2-Oxononanal in a laboratory setting.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 2-Oxononanal,
alongside hazard information inferred from related compounds.
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Property Value Source
Chemical Identity

IUPAC Name 2-oxononanal PubChem|[2]
Molecular Formula CoH1602 PubChem|[2]
CAS Number 2363-87-3 PubChem][2]
Molecular Weight 156.22 g/mol PubChem|[2]

Physical Properties

Appearance Yellow Liquid (inferred) Fisher Scientific[3]
Boiling Point 193 - 194 °C (for 2-Nonanol) Fisher Scientific[3]
Flash Point 82 °C (for 2-Nonanol) Fisher Scientific[3]

Hazard Information (Inferred)

GHS Classification

Flammable Liquid, Skin Irritant,
Eye Irritant, Specific Target
Organ Toxicity - Single
Exposure (Respiratory

Irritation)

M&U International[1]

Signal Word

Warning

M&U International[1]

Hazard Statements

H227: Combustible liquidH315:
Causes skin irritationH319:
Causes serious eye
irritationH335:; May cause

respiratory irritation

M&U International[1]

Personal Protective Equipment (PPE)

A comprehensive hazard assessment is crucial for selecting the appropriate PPE.[4] Based on

the hazards associated with similar aldehydes, the following PPE is mandatory when handling

2-Oxononanal:
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o Eye and Face Protection: Chemical safety goggles are required to protect against splashes.
[4] A face shield should be worn in conjunction with goggles when there is a higher risk of
splashing.[4]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are essential to prevent
skin contact. Gloves should be inspected before each use and replaced regularly, or
immediately if contaminated or damaged. Double-gloving is recommended for enhanced
protection.

o Lab Coat: A flame-resistant lab coat or a chemical-resistant apron worn over a lab coat
should be used to protect from splashes and spills.

» Respiratory Protection: Work with 2-Oxononanal should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize inhalation of vapors.[4] If
a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-
approved respirator may be necessary.[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is vital for minimizing exposure and ensuring a safe
working environment.

e Preparation:

[¢]

Ensure that a chemical fume hood is operational and available.

[¢]

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

o

Gather all necessary materials, including 2-Oxononanal, solvents, reaction vessels, and
waste containers, and place them within the fume hood.

o

Don the appropriate PPE as outlined above.
e Handling and Use:

o Conduct all manipulations of 2-Oxononanal within the chemical fume hood.
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[e]

Avoid direct contact with skin and eyes.

o

Keep containers of 2-Oxononanal tightly closed when not in use to prevent the release of
vapors.

o

Use the smallest quantity of the chemical necessary for the experiment.

[¢]

Keep away from heat, sparks, and open flames.[1]

e Spill Management:

o In the event of a small spill within the fume hood, absorb the material with an inert
absorbent (e.g., vermiculite, sand).

o Collect the contaminated absorbent material into a designated hazardous waste container.
o For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Oxononanal and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

¢ \Waste Collection:

o Collect all waste containing 2-Oxononanal, including unused product, reaction
byproducts, and contaminated materials (e.g., gloves, absorbent pads), in a designated
hazardous waste container.

o The container must be compatible with the chemical, properly sealed, and clearly labeled
with the words "Hazardous Waste" and the full chemical name.[5]

o Do not mix 2-Oxononanal waste with other incompatible waste streams.
o Waste Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure satellite
accumulation area.
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o The storage area should be away from ignition sources and incompatible materials.

e Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

o Never dispose of 2-Oxononanal down the drain or in the regular trash.[6]

Workflow for Safe Handling and Disposal of 2-
Oxononanal
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Caption: Workflow for the safe handling and disposal of 2-Oxononanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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